Cas no 2138241-36-6 (5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazole)

• Product Name: 5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazole
• CAS No: 2138241-36-6
• MF: C₅H₈ClN₃O
• MW: 161.589519500732
• CID: 6203878
• PubChem ID: 165793343
• Update Time: 2025-06-09

5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazole
• EN300-744491
• 2138241-36-6

• Inchi： 1S/C5H8ClN3O/c1-10-3-4(6)5-2-7-9-8-5/h2,4H,3H2,1H3,(H,7,8,9)
• InChI Key： NBPPYSNPTLEHQH-UHFFFAOYSA-N
• SMILES： ClC(C1C=NNN=1)COC

Computed Properties

• Exact Mass: 161.0355896g/mol
• Monoisotopic Mass: 161.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 50.8Ų

Additional information on 5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazole

Introduction to 5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazole (CAS No. 2138241-36-6)

5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazole is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound belongs to the triazole class, which has been extensively studied due to its broad spectrum of biological activities. The molecular structure of 5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazole incorporates both chloro and methoxy substituents, which contribute to its reactivity and potential applications in drug design and synthesis.

The CAS No. 2138241-36-6 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. The presence of a chloro group at the 1-position and a methoxyethyl chain at the 5-position enhances the compound's versatility, making it a valuable intermediate in organic synthesis. This structural configuration allows for further functionalization, enabling the development of novel derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in triazole derivatives due to their demonstrated efficacy in various therapeutic areas. 5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazole has been explored as a precursor in the synthesis of bioactive molecules targeting infectious diseases, inflammation, and cancer. Its ability to act as a scaffold for medicinal chemistry innovation makes it particularly appealing for academic and industrial research.

One of the most compelling aspects of this compound is its potential role in developing antiviral agents. The triazole ring is known to exhibit inhibitory effects on viral enzymes, making it a key structural motif in antiviral drug discovery. Furthermore, the chloro and methoxyethyl substituents may modulate pharmacokinetic profiles, improving drug absorption and bioavailability. Recent studies have highlighted the importance of optimizing these substituents to enhance therapeutic efficacy while minimizing side effects.

The methoxyethyl group in 5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazole introduces a hydrophobic moiety that can influence membrane permeability and metabolic stability. This feature is particularly relevant in drug design, where optimizing lipophilicity is crucial for achieving desired pharmacokinetic properties. Researchers have leveraged this structural element to develop prodrugs or to improve solubility issues associated with other active pharmaceutical ingredients (APIs).

Another area of interest is the compound's potential application in anti-inflammatory therapies. Triazole derivatives have shown promise in modulating inflammatory pathways by inhibiting key enzymes such as COX-2 or lipoxygenases. The chloro substituent may enhance binding affinity to target proteins, while the methoxyethyl chain could influence metabolic clearance rates. These factors make 5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazole a promising candidate for further investigation in inflammatory disease models.

Recent advances in computational chemistry have enabled more efficient screening of triazole-based compounds for biological activity. Virtual screening techniques combined with molecular docking have identified novel analogs of 5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazole with enhanced potency and selectivity. These computational approaches have accelerated the drug discovery process by predicting binding interactions and optimizing lead structures before experimental validation.

The synthesis of 5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazole involves multi-step organic reactions that highlight its synthetic utility. The introduction of the chloro group typically employs chlorinating agents under controlled conditions to avoid unwanted side reactions. Subsequent functionalization with the methoxyethyl chain requires careful selection of reagents to ensure regioselectivity and high yield. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical studies.

In conclusion,5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazole (CAS No. 2138241-36-6) represents a versatile building block in pharmaceutical research with significant potential across multiple therapeutic domains. Its unique structural features offer opportunities for designing innovative drugs targeting infections, inflammation, and cancer. Continued exploration into its derivatives and mechanisms of action will likely yield valuable insights into future therapeutic strategies.